tert-Butyl 1-(isopropylsulfonyl)piperidin-4-ylcarbamate

• IUPAC Name: tert-butyl N-(1-propan-2-ylsulfonylpiperidin-4-yl)carbamate
• InChI: InChI=1S/C13H26N2O4S/c1-10(2)20(17,18)15-8-6-11(7-9-15)14-12(16)19-13(3,4)5/h10-11H,6-9H2,1-5H3,(H,14,16)
• InChI Key: MCQAPBOPHJRXTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)N1CCC(CC1)NC(=O)OC(C)(C)C
• Molecular Formula: C13H26N2O4S
• Molecular Weight: 306.42 g/mol

Description

“tert-Butyl 1-(isopropylsulfonyl)piperidin-4-ylcarbamate” is a chemical compound with the molecular formula C13H26N2O4S. It is used as a building block in chemical synthesis.

Molecular Structure Analysis

The molecular structure of this compound consists of a piperidine ring, which is a six-membered ring with one nitrogen atom, attached to a carbamate group (an organic compound derived from carbamic acid) and an isopropylsulfonyl group.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 306.42. Other physical and chemical properties such as melting point, boiling point, and density are not available in the search results.

Scientific Research Applications

Synthesis and Chemical Properties

• Reagent for Synthesis of Secondary Amines : A novel reagent, tert-butyl 2-naphthalenesulfonylcarbamate, was designed for the stepwise synthesis of secondary aliphatic amines through two consecutive N-alkylations with intermediate Boc-cleavage and final desulfonylation, demonstrating high yield and mild conditions. This method is applicable for creating orthogonally protected spermidine derivatives, indicating potential for selective chemical modifications (Grehn & Ragnarsson, 2002).

• Naphthyridone p38 MAP Kinase Inhibitor Synthesis : In the development of a kinase inhibitor, a highly chemoselective Grignard addition involved the use of N-tert-butyl-4-chloro-piperidine, showcasing a novel synthesis pathway for potential therapeutic compounds (Chung et al., 2006).

Medicinal Chemistry Applications

• Antimalarial Drug Development : N-tert-Butyl isoquine (GSK369796) is a rationally designed 4-aminoquinoline, developed for antimalarial treatment. It exhibits excellent activity against Plasmodium falciparum and has undergone extensive preclinical development, demonstrating the critical role of tert-butyl derivatives in medicinal chemistry (O’Neill et al., 2009).

• Benzoxazole Derivatives for Alzheimer’s Disease : Tert-butyl-4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate was synthesized and characterized, including its in vitro antibacterial and anthelmintic activity. This highlights the exploration of tert-butyl derivatives for potential therapeutic applications in neurodegenerative diseases (Sanjeevarayappa et al., 2015).

Chemical Synthesis and Drug Intermediates

• Synthesis of Enantiopure Derivatives : Research on tert-butyl 2-substituted 4,6-dioxo-1-piperidinecarboxylates demonstrates their utility in synthesizing cis-4-hydroxy delta-lactams and further applications in creating enantiopure derivatives for medicinal chemistry (Marin et al., 2004).